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Compound of Interest

Compound Name: LY 303511 hydrochloride

Cat. No.: B1191713

Get Quote

Executive Summary
LY 303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) is widely utilized as a structural

analogue and negative control for the PI3K inhibitor LY 294002.[1][2][3] While it lacks activity

against PI3K, it is biologically active against other targets, including voltage-gated potassium

channels (

) and BET bromodomains.[1][2]

Critical Technical Warning: Like its parent compound, LY 303511 exhibits poor aqueous stability

and low solubility.[1][2] In aqueous buffers (e.g., PBS, cell culture media), it is prone to rapid

physical precipitation and gradual chemical degradation.[1][2] Accurate experimental data

requires strict adherence to "fresh preparation" protocols.[1]

Part 1: Solubility & Stock Preparation
Q: What is the optimal solvent for creating a stable master stock of LY 303511? A:Dimethyl

Sulfoxide (DMSO) is the required solvent.[1]

Protocol: Dissolve lyophilized powder in high-grade anhydrous DMSO to a concentration of

10–50 mM.
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Solubility Limit: Up to 100 mM in DMSO is possible but may require warming (37°C) and

sonication.[1]

Storage: Aliquot into single-use vials and store at -20°C. Under these conditions, the

compound is chemically stable for up to 6 months.[1] Avoid repeated freeze-thaw cycles,

which introduce moisture and accelerate degradation.[1][2]

Q: Can I dissolve LY 303511 directly in water or PBS? A:No. LY 303511 is highly hydrophobic.

[1] Direct addition to aqueous buffers results in immediate precipitation or the formation of

micro-aggregates that are invisible to the naked eye but will skew concentration-response

curves.[1]

Part 2: Aqueous Stability (The "Time" Factor)[1]
Q: How stable is LY 303511 once diluted into cell culture media or aqueous buffer? A: The

compound is physically and chemically unstable in aqueous environments over time.[1]

Physical Instability (Precipitation): Upon dilution into aqueous media, LY 303511 exists in a

metastable state.[1] Depending on the concentration (especially >20 µM), micro-precipitation

can occur within 1–4 hours.[1]

Chemical Stability: While the chromone scaffold is relatively robust compared to other

inhibitors (like Wortmannin), the piperazine ring renders it susceptible to oxidative changes

or hydrolysis over extended periods (24+ hours) in aqueous solution.[1]

Q: Can I prepare working dilutions the day before an experiment? A:Absolutely not. Working

solutions must be prepared immediately prior to use.[1]

Risk: Storing aqueous dilutions at 4°C or room temperature overnight leads to a significant

drop in effective concentration due to precipitation and adherence to plasticware.[1]

Recommendation: Perform the dilution step <15 minutes before treating cells or proteins.[1]

Q: Does the pH of the solution affect stability? A: Yes. The piperazine group contains a

secondary amine, making the compound's solubility pH-dependent.[1][2]

Acidic pH: Solubility improves slightly due to protonation.[1]
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Physiological pH (7.4): Solubility is lowest, increasing the risk of precipitation.[1] Ensure your

DMSO vehicle concentration is sufficient (typically 0.1%) to maintain solubility without

causing cytotoxicity.[1]

Part 3: Biological Implications & Troubleshooting
Q: I am using LY 303511 as a negative control for PI3K, but I see an effect on my cells. Is the

compound degraded? A: Not necessarily.[1] This is a common misconception.[1][2]

Scenario: You expect "no effect" because it doesn't inhibit PI3K.[1][2]

Reality: LY 303511 is not inert.[1][2] It inhibits:

Voltage-gated ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline

ng-star-inserted">

channels (

) [1].[1][2]

BET Bromodomains (BRD2/3/4) [2].

mTOR/S6K (via PI3K-independent mechanisms) [3].[1][2]

Troubleshooting: If you observe cytotoxicity or cell cycle arrest, verify if these are known "off-

target" effects of LY 303511 rather than degradation products.[1][2]

Q: My dose-response curve is flat or inconsistent between replicates. A: This indicates

precipitation or plastic adherence.[1][2]

Cause: Hydrophobic compounds like LY 303511 stick to polypropylene tubes and pipette

tips.[1]

Solution:

Use glass or low-binding plasticware for intermediate dilutions.[1][2]

Do not serial dilute in aqueous buffer.[1][2] Perform serial dilutions in 100% DMSO first,

then spike each DMSO standard into the media (keeping final DMSO % constant, e.g.,
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0.1%).

Part 4: Experimental Workflow Visualization
The following diagram illustrates the decision logic for handling LY 303511 to ensure data

integrity.

Lyophilized LY 303511

Dissolve in DMSO
(10-50 mM)

Aliquot & Store
-20°C (Desiccated)

Ready for Experiment?

Dilute in Aqueous Buffer
Store Overnight (4°C)

No (Pre-prep)

Dilute in Media
(Immediate Use)

Yes (Fresh)

Precipitation & Adherence
Concentration Drop

Stable Suspension
Valid Biological Data
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Click to download full resolution via product page

Figure 1: Critical workflow for LY 303511 preparation. Green paths indicate valid protocols; red

paths indicate common stability failure points.

Part 5: Summary Data Table
Parameter Specification Technical Note

Molecular Weight 306.36 g/mol Formula:

Primary Solvent DMSO Soluble up to 100 mM.[1][2][4]

Aqueous Solubility Very Low
Requires vehicle (DMSO)

carrier.[1]

Stock Stability 6 Months

At -20°C in DMSO.[1][2]

Protect from light/moisture.[1]

[2]

Working Stability < 4 Hours
Precipitates in aqueous media.

[1] Prepare fresh.

Known Targets
mTOR,

Channels, BET

Not a PI3K inhibitor (Negative

Control).[1][2]

References
The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks Kv currents via a direct

mechanism. Source: FASEB Journal (2003) [1][2]

The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains.

Source: ACS Chemical Biology (2014) [1][5]

LY303511 acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell

proliferation. Source: Journal of Pharmacology and Experimental Therapeutics (2005) [1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. LY 303511 | CAS:154447-38-8 | MTOR inhibitor | High Purity | Manufacturer BioCrick
[biocrick.com]

2. LY 303511 | ABIN3221199 [antikoerper-online.de]

3. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular
hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway -
PubMed [pubmed.ncbi.nlm.nih.gov]

4. quora.com [quora.com]

5. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains -
PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Support Center: LY 303511 Handling &
Stability Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1191713/docs#technical-support-center-ly-303511-
handling-stability-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1191713?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biocrick.com/LY-303511-BCC1715.html
https://www.biocrick.com/LY-303511-BCC1715.html
https://www.antikoerper-online.de/inhibitor/6574532/LY+303511/
https://pubmed.ncbi.nlm.nih.gov/16024628/
https://pubmed.ncbi.nlm.nih.gov/16024628/
https://pubmed.ncbi.nlm.nih.gov/16024628/
https://www.quora.com/How-can-dimethyl-sulfoxide-enhance-solubility-in-lab-applications
https://pubmed.ncbi.nlm.nih.gov/24533473/
https://pubmed.ncbi.nlm.nih.gov/24533473/
https://www.benchchem.com/product/b1191713/docs#technical-support-center-ly-303511-handling-stability-guide
https://www.benchchem.com/product/b1191713/docs#technical-support-center-ly-303511-handling-stability-guide
https://www.benchchem.com/product/b1191713/docs#technical-support-center-ly-303511-handling-stability-guide
https://www.benchchem.com/product/b1191713/docs#technical-support-center-ly-303511-handling-stability-guide
https://www.benchchem.com/product/b1191713?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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